N'-(2-Chloroacetyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carbohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carbohydrazide
• InChI: InChI=1S/C10H10ClN5O2/c1-5-7-2-6(4-12-9(7)15-13-5)10(18)16-14-8(17)3-11/h2,4H,3H2,1H3,(H,14,17)(H,16,18)(H,12,13,15)
• InChI Key: VGAWVFKCDMSLEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=NC2=NN1)C(=O)NNC(=O)CCl
• Molecular Formula: C10H10ClN5O2
• Molecular Weight: 267.67 g/mol

Description

“N’-(2-Chloroacetyl)-3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carbohydrazide” is a complex organic compound. It contains a pyrazolo[3,4-b]pyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry and drug development.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it likely involves several steps including the formation of the pyrazolo[3,4-b]pyridine core and the attachment of the chloroacetyl and carbohydrazide functional groups. The synthesis could involve the use of cyanoacetohydrazides as precursors.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and a heterocyclic core. The compound contains nitrogen, carbon, hydrogen, and chlorine atoms.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For instance, the carbohydrazide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of a chloroacetyl group could influence its reactivity and polarity.

Future Directions

The future directions for this compound could involve further exploration of its potential uses. For instance, if it shows promising biological activity, it could be developed into a drug.